3-(9,10-dimethoxy-5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-[2-(1H-imidazol-4-yl)ethyl]propanamide

• Molecular Formula: C25H25N5O5
• Molecular Weight: 475.5 g/mol
• IUPAC Name: 3-(9,10-dimethoxy-5,11-dioxo-6aH-isoindolo[2,1-a]quinazolin-6-yl)-N-[2-(1H-imidazol-5-yl)ethyl]propanamide
• InChI: InChI=1S/C25H25N5O5/c1-34-19-8-7-17-21(22(19)35-2)25(33)30-18-6-4-3-5-16(18)24(32)29(23(17)30)12-10-20(31)27-11-9-15-13-26-14-28-15/h3-8,13-14,23H,9-12H2,1-2H3,(H,26,28)(H,27,31)
• InChI Key: JIZXTPSMGPORLD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C3N(C(=O)C4=CC=CC=C4N3C2=O)CCC(=O)NCCC5=CN=CN5)OC

Description

• This compound is a complex organic molecule with a unique structure. Let’s break it down:
  • The core structure consists of a quinazolinone fused with an isoindole ring system.
  • The compound contains two methoxy groups (CH₃O) at positions 9 and 10.
  • The N-substituent is an imidazole ring (1H-imidazol-4-yl) attached to the ethyl group.
  • Overall, it exhibits interesting pharmacological properties due to its intricate architecture.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Mechanism of Action

Targets and Pathways:

Comparison with Similar Compounds

Similar Compounds:

Remember that detailed experimental data and specific references would enhance our understanding